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  3. Diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate
Diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate Diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate
Brand Name: Vulcanchem
CAS No.: 119623-89-1
VCID: VC20867442
InChI: InChI=1S/C34H42N2O12/c1-7-13-17-19(15-21(31(41)45-9-3)32(42)46-10-4)29(39)35-25-23(17)27(37)24-18(14-8-2)20(30(40)36-26(24)28(25)38)16-22(33(43)47-11-5)34(44)48-12-6/h21-22H,7-16H2,1-6H3,(H,35,39)(H,36,40)
SMILES: CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CC(C(=O)OCC)C(=O)OCC)CC(C(=O)OCC)C(=O)OCC
Molecular Formula: C34H42N2O12
Molecular Weight: 670.7 g/mol

Diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate

CAS No.: 119623-89-1

Cat. No.: VC20867442

Molecular Formula: C34H42N2O12

Molecular Weight: 670.7 g/mol

* For research use only. Not for human or veterinary use.

Diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate - 119623-89-1

Specification

CAS No. 119623-89-1
Molecular Formula C34H42N2O12
Molecular Weight 670.7 g/mol
IUPAC Name diethyl 2-[[3-(3-ethoxy-2-ethoxycarbonyl-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]methyl]propanedioate
Standard InChI InChI=1S/C34H42N2O12/c1-7-13-17-19(15-21(31(41)45-9-3)32(42)46-10-4)29(39)35-25-23(17)27(37)24-18(14-8-2)20(30(40)36-26(24)28(25)38)16-22(33(43)47-11-5)34(44)48-12-6/h21-22H,7-16H2,1-6H3,(H,35,39)(H,36,40)
Standard InChI Key AZWQVENGDUPTRL-UHFFFAOYSA-N
SMILES CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CC(C(=O)OCC)C(=O)OCC)CC(C(=O)OCC)C(=O)OCC
Canonical SMILES CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CC(C(=O)OCC)C(=O)OCC)CC(C(=O)OCC)C(=O)OCC

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